ASKENDOSIDE D

• CAS No.: 86408-17-5
• Product Name: ASKENDOSIDE D
• Molecular Formula: C45H74O16
• Molecular Weight: 871.071
• IUPAC Name: (2S,3R,4S,5R)-2-[[(3R,6S,8R,9S,11S,12S,14S,15R,16R)-14-hydroxy-15-[(2S,5R)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-6-[(2S,3S,4R)-4-hydroxy-3-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-7,7,12,16-tetramethyl-9-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]oxane-3,4,5-triol
• Standard InChI: InChI=1S/C45H74O16/c1-39(2)27(59-38-33(21(46)10-15-55-38)60-37-32(53)30(51)24(49)19-57-37)9-12-45-20-44(45)14-13-41(5)34(43(7)11-8-28(61-43)40(3,4)54)22(47)17-42(41,6)26(44)16-25(35(39)45)58-36-31(52)29(50)23(48)18-56-36/h21-38,46-54H,8-20H2,1-7H3/t21-,22+,23-,24+,25+,26+,27+,28-,29+,30+,31-,32-,33+,34+,35+,36+,37+,38+,41-,42+,43+,44?,45-/m1/s1
• Standard InChIKey: BEDCTRKYVPEQRM-HXDGHICLSA-N
• SMILES: CC1(C(CCC23C1C(CC4C2(C3)CCC5(C4(CC(C5C6(CCC(O6)C(C)(C)O)C)O)C)C)OC7C(C(C(CO7)O)O)O)OC8C(C(CCO8)O)OC9C(C(C(CO9)O)O)O)C
• Appearance: Powder
• Description: ASKENDOSIDE D(cas 86408-17-5) is a cardiac glycoside used in treatment of cardiac failure. Glycoside, from Astragalus taschkendicus of the Leguminosae family. Askendoside D presents a high selectivity for the cardiac Na+/K+-ATPase, with practically no activity on brain or kidney Na+/K+-ATPases, as compared with other cardiac glycosides (unpublished). It is also an interferon inducer with antiviral and anticancer properties.
• Purity: 99.99 % (TLC, mass spectrometry, NMR)
• Reference: - Isaev M.I. et al., Chem.Nat.Comp. (1989). 2:131; ; - Isaev M.I. et al., Chem.Nat.Comp. (1983). 2:170
• PubChem Compound: 90476884
• Last Modified: Nov 11 2021